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molecular formula C14H18O2 B8683724 3-(4-tert-Butylphenyl)-2-methylprop-2-enoic acid CAS No. 66735-15-7

3-(4-tert-Butylphenyl)-2-methylprop-2-enoic acid

Cat. No. B8683724
CAS RN: 66735-15-7
M. Wt: 218.29 g/mol
InChI Key: UQVBTJBYQXKOIX-UHFFFAOYSA-N
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Patent
US07763657B2

Procedure details

3-(4-tert-butylphenyl)-2-methylacrylic acid (40.9 mg, 0.19 mmol) and 10 wt. % palladium on activated carbon were added in methanol. The reaction mixture was stirred for 5 hrs under H2 gas. The reaction mixture was filtered with Celite. The filterate was concentrated in vacuo to obtain title compound (39.1 mg, 93.47%).
Name
3-(4-tert-butylphenyl)-2-methylacrylic acid
Quantity
40.9 mg
Type
reactant
Reaction Step One
Name
palladium on activated carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
title compound
Yield
93.47%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:10]=[CH:9][C:8]([CH:11]=[C:12]([CH3:16])[C:13]([OH:15])=[O:14])=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2]>[Pd].CO>[C:1]([C:5]1[CH:10]=[CH:9][C:8]([CH2:11][CH:12]([CH3:16])[C:13]([OH:15])=[O:14])=[CH:7][CH:6]=1)([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
3-(4-tert-butylphenyl)-2-methylacrylic acid
Quantity
40.9 mg
Type
reactant
Smiles
C(C)(C)(C)C1=CC=C(C=C1)C=C(C(=O)O)C
Name
palladium on activated carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 5 hrs under H2 gas
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered with Celite
CONCENTRATION
Type
CONCENTRATION
Details
The filterate was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound
Type
product
Smiles
C(C)(C)(C)C1=CC=C(C=C1)CC(C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 39.1 mg
YIELD: PERCENTYIELD 93.47%
YIELD: CALCULATEDPERCENTYIELD 93.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.